Cas no 875664-49-6 (Benzoic acid,5-ethoxy-2,3-difluoro-)

Benzoic acid,5-ethoxy-2,3-difluoro- Properties

Names and Identifiers

• Benzoic acid,5-ethoxy-2,3-difluoro-
• 2,3-DIFLUORO-4-ETHOXYBENZOIC ACID
• 2,3,9,10-TETRAMETHYLANTRACENE
• CS-0191517
• 4-ethoxy-2,3-difluorobenzoicacid
• EN300-7390147
• Benzoic acid, 4-ethoxy-2,3-difluoro- (9CI)
• SCHEMBL704976
• DTXSID10377710
• 875664-49-6
• 124728-45-6
• Benzoic acid, 4-ethoxy-2,3-difluoro-
• 2,3-DIFLUORO-4-ETHOXYBENZOICACID
• 4-Ethoxy-2,3-difluoro benzoic acid
• 4-ethoxy-2,3-difluorobenzoic acid
• AKOS015891219
• KMFHBAZUQFJVKK-UHFFFAOYSA-N
• 2,3-difluoro-4-ethoxybenzoic acid, AldrichCPR
• AMY8776
• FT-0768041
• MFCD02258849
• JS-4699
• +Expand

• InChIKey： KMFHBAZUQFJVKK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8F2O3/c1-2-14-6-4-3-5(9(12)13)7(10)8(6)11/h3-4H,2H2,1H3,(H,12,13)
• SMILES： CCOC1=C(C(=C(C=C1)C(=O)O)F)F

Computed Properties

• Exact Mass: 202.04400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 202.04415044g/mol
• Heavy Atom Count: 14
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• LogP: 2.06170
• PSA: 46.53000